Cas no 1806854-30-7 (4-Amino-3-fluoro-5-(trifluoromethyl)benzyl chloride)

• Product Name: 4-Amino-3-fluoro-5-(trifluoromethyl)benzyl chloride
• CAS No: 1806854-30-7
• MF: C₈H₆ClF₄N
• MW: 227.58655500412
• CID: 4980650
• Update Time: 2025-05-27

4-Amino-3-fluoro-5-(trifluoromethyl)benzyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Amino-3-fluoro-5-(trifluoromethyl)benzyl chloride

• Inchi： 1S/C8H6ClF4N/c9-3-4-1-5(8(11,12)13)7(14)6(10)2-4/h1-2H,3,14H2
• SMILES： ClCC1C=C(C(=C(C(F)(F)F)C=1)N)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 196
• XLogP3: 2.6
• Topological Polar Surface Area: 26

Additional information on 4-Amino-3-fluoro-5-(trifluoromethyl)benzyl chloride

Research Briefing on 4-Amino-3-fluoro-5-(trifluoromethyl)benzyl chloride (CAS: 1806854-30-7) in Chemical Biology and Pharmaceutical Applications

4-Amino-3-fluoro-5-(trifluoromethyl)benzyl chloride (CAS: 1806854-30-7) is a fluorinated aromatic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and drug discovery. This compound, characterized by its trifluoromethyl and amino functional groups, serves as a versatile intermediate in the synthesis of biologically active molecules. Recent studies have highlighted its role in the development of novel therapeutics, particularly in targeting protein-protein interactions and enzyme inhibition.

One of the key areas of research involving 4-Amino-3-fluoro-5-(trifluoromethyl)benzyl chloride is its use in the synthesis of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a building block for inhibitors targeting kinase enzymes, which are implicated in various cancers. The study reported that derivatives of this compound exhibited potent inhibitory activity against specific kinase isoforms, with IC50 values in the nanomolar range. The presence of the trifluoromethyl group was found to enhance binding affinity and metabolic stability, making it a valuable moiety in drug design.

In addition to its role in kinase inhibition, 4-Amino-3-fluoro-5-(trifluoromethyl)benzyl chloride has been explored in the context of antimicrobial agents. A recent preprint on bioRxiv detailed its incorporation into novel benzyl chloride derivatives with broad-spectrum antibacterial activity. The researchers utilized a structure-activity relationship (SAR) approach to optimize the compound's efficacy against multidrug-resistant bacterial strains. The findings suggested that the fluorine and trifluoromethyl groups play a critical role in disrupting bacterial cell wall synthesis, offering a promising avenue for combating antibiotic resistance.

Another notable application of this compound is in the field of positron emission tomography (PET) imaging. A 2024 study in ACS Chemical Biology described the synthesis of a radiolabeled analog of 4-Amino-3-fluoro-5-(trifluoromethyl)benzyl chloride for use as a PET tracer. The compound's ability to cross the blood-brain barrier and its high binding specificity to certain neuronal receptors make it a candidate for imaging neurodegenerative diseases. Preliminary in vivo studies showed favorable pharmacokinetics and low off-target binding, underscoring its potential as a diagnostic tool.

Despite these advancements, challenges remain in the large-scale synthesis and purification of 4-Amino-3-fluoro-5-(trifluoromethyl)benzyl chloride. A recent review in Organic Process Research & Development highlighted the need for more efficient synthetic routes to reduce production costs and improve yield. The review also emphasized the importance of optimizing reaction conditions to minimize the formation of byproducts, which can complicate downstream applications.

In conclusion, 4-Amino-3-fluoro-5-(trifluoromethyl)benzyl chloride (CAS: 1806854-30-7) represents a promising scaffold in chemical biology and pharmaceutical research. Its versatility in drug design, antimicrobial applications, and diagnostic imaging underscores its potential to address unmet medical needs. Future research should focus on overcoming synthetic challenges and further elucidating its mechanistic roles in biological systems.